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Compound of Interest |

Methyl 4-
Compound Name: (((benzyloxy)carbonyl)amino)-3-

oxobutanoate

Cat. No.: B113062

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Methyl 4-
(((benzyloxy)carbonyl)amino)-3-oxobutanoate (CAS No. 82961-77-1). The information is
intended to guide laboratory practices, ensuring the safe handling, storage, and disposal of this
compound.

Chemical and Physical Properties

Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate is a solid at room temperature.[1] A
summary of its key physical and chemical properties is presented below.
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Property Value Source
CAS Number 82961-77-1 [1112]
Molecular Formula C13H15NO5 [2]
Molecular Weight 265.26 g/mol [2]
Appearance Solid [1]
Melting Point 53.5-55.0 °C [1]
Boiling Point 379-449°C at 760 mmHg [2]
Purity >95% [2]

Hazard Identification and Safety Information

This compound is classified as hazardous. The following table summarizes the GHS hazard

classifications and precautionary statements.

Hazard Class GHS Pictogram Signal Word Hazard Statements
) o ] H315: Causes skin
Skin Irritation GHSO07 Warning o
irritation.[1]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning S
eye irritation.[1]
Specific Target Organ ) H335: May cause
o GHSO07 Warning ) o
Toxicity respiratory irritation.[1]
. i H302: Harmful if
Acute Oral Toxicity GHSO07 Warning

swallowed.[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided below for safe handling and

emergency response.
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Precautionary Statement

Category Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[1]
Wash skin thoroughly after
P264 _
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[1]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[1]
IF ON SKIN: Wash with plenty
Response P302+P352
of water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1]
P330 Rinse mouth.[1]
Storage P405 Store locked up.[1]
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.

Experimental Protocols
General Handling and Personal Protective Equipment

(PPE)
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Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Engineering Controls:

 All manipulations of this compound should be performed in a certified chemical fume hood to
minimize inhalation exposure.

Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield are required.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.
e Body Protection: A laboratory coat should be worn at all times.
Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.
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Figure 1: Personal Protective Equipment (PPE) Workflow
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First Aid Measures

In case of exposure, follow these first-aid guidelines:

e If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. If irritation persists, consult a
physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Storage

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. Long-term
storage in a cool, dry place is recommended.[2]

Disposal

Disposal of this compound and its containers must be in accordance with local, state, and
federal regulations. It should be treated as hazardous waste.

General Disposal Protocol for Carbamate Compounds:

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical and clearly marked as "Hazardous Waste."

e Segregation: Do not mix with other waste streams unless compatibility is confirmed.

» Spill Management: In case of a spill, use an inert absorbent material (e.g., vermiculite, sand)
to contain the spill. Collect the absorbed material and place it in the hazardous waste
container.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://aksci.com/item_detail.php?cat=2817AC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup and disposal by a licensed hazardous waste disposal
facility.
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Figure 2: Hazardous Waste Disposal Workflow
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Synthesis Protocol Overview

The synthesis of Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate can be achieved
through the reaction of an N-benzyloxycarbonyl-protected amino acid with an enolate of an
acetate. A general procedure is outlined below.

Materials:

¢ N-benzyloxycarbonyl-protected amino acid methyl ester
e Lithium diisopropylamide (LDA)

« tert-Butyl acetate

e Anhydrous tetrahydrofuran (THF)
 Citric acid solution

o Ethyl acetate

» Saturated sodium chloride solution

o Saturated sodium bicarbonate solution
¢ Anhydrous magnesium sulfate

« Silica gel for column chromatography
Procedure:

 In an argon atmosphere, a solution of LDA in a suitable solvent is dissolved in anhydrous
THF and cooled to -45°C.

» A solution of tert-butyl acetate in THF is added dropwise while maintaining the temperature
between -40°C and -45°C.

e The resulting solution is stirred at -50°C for 30 minutes.
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A solution of the N-benzyloxycarbonyl-protected amino acid methyl ester is added dropwise,
maintaining the temperature between -40°C and -45°C.

After the addition is complete, the reaction temperature is raised to -5°C and stirred for
several hours.

The reaction is quenched by the addition of a citric acid solution.

The mixture is extracted with ethyl acetate. The organic layers are combined and washed
sequentially with citric acid solution, saturated sodium chloride solution, saturated sodium
bicarbonate solution, and again with saturated sodium chloride solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

The crude product is purified by silica gel column chromatography.
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Figure 3: General Synthesis Workflow
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Toxicological Information

Currently, no specific acute toxicity data is available for this product. The hazard assessment is
based on the classification of similar compounds. Handle with care and avoid all routes of
exposure.

Stability and Reactivity

o Reactivity: No information available.

o Chemical Stability: Stable under normal conditions.

» Conditions to Avoid: Incompatible products.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: No information available.
e Hazardous Polymerization: Does not occur.

This technical guide is intended for use by qualified individuals trained in handling hazardous
chemicals. The information provided is based on currently available data and should be used
as a supplement to, not a replacement for, professional judgment and institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Material Safety of Methyl 4-
(((benzyloxy)carbonyl)amino)-3-oxobutanoate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b113062#methyl-4-benzyloxy-carbonyl-amino-3-
oxobutanoate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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